- High-Valent Iron-Oxo Complexes as Dominant Species to Eliminate Pharmaceuticals and Chloride-Containing Intermediates by the Activation of Peroxymonosulfate Under Visible Irradiation, Catalysis Letters, 2020, 150(5), 1355-1367
Cas no 1177432-69-7 (9-Oxo-10(9H)-acridinecarboxaldehyde)
1177432-69-7 structure
Product Name:9-Oxo-10(9H)-acridinecarboxaldehyde
CAS No:1177432-69-7
MF:C14H9NO2
MW:223.226763486862
CID:5667636
Update Time:2024-02-03
9-Oxo-10(9H)-acridinecarboxaldehyde Chemical and Physical Properties
Names and Identifiers
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- 9-Oxo-10(9H)-acridinecarboxaldehyde
-
- Inchi： 1S/C14H9NO2/c16-9-15-12-7-3-1-5-10(12)14(17)11-6-2-4-8-13(11)15/h1-9H
- InChI Key： KJPGUFUKNDOMQV-UHFFFAOYSA-N
- SMILES： C1=C2C(N(C=O)C3=C(C2=O)C=CC=C3)=CC=C1
Experimental Properties
- Density: 1.393±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 415.7±15.0 °C(Predicted)
- pka: -5.30±0.20(Predicted)
9-Oxo-10(9H)-acridinecarboxaldehyde Production Method
Production Method 1
Reaction Conditions
1.1R:Oxone, C:125825-47-0, C:25014-41-9, C:Poly-4-vinylpyridine, S:H2O, rt, pH 7
Reference
9-Oxo-10(9H)-acridinecarboxaldehyde Raw materials
9-Oxo-10(9H)-acridinecarboxaldehyde Preparation Products
- Malic acid (6915-15-7)
- 9-Oxo-10(9H)-acridinecarboxaldehyde (1177432-69-7)
- 1a,10b-dihydro-6H-dibenzo[b,f]oxireno[2,3-d]azepine-6-carboxamide (36507-30-9)
- acridine-9-carbaldehyde (885-23-4)
- Acridone (578-95-0)
- Citric acid (77-92-9)
- (106680-74-4)
- Urea, N,N-bis(2-formylphenyl)- (1391124-13-2)
- DL-Tartaric acid (526-83-0)
- 11-Keto Oxcarbazepine (537693-29-1)
- 4-Formyl-9-oxo-10(9H)-acridinecarboxamide (1095650-06-8)
9-Oxo-10(9H)-acridinecarboxaldehyde Related Literature
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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